Cas no 1262000-36-1 (Benzoic acid, 3-fluoro-4-(3-hydroxy-2-pyridinyl)-, methyl ester)

• Product Name: Benzoic acid, 3-fluoro-4-(3-hydroxy-2-pyridinyl)-, methyl ester
• CAS No: 1262000-36-1
• MF: C₁₃H₁₀FNO₃
• MW: 247.221807003021
• MDL: MFCD18312378
• CID: 2768537
• Update Time: 2025-06-09

Benzoic acid, 3-fluoro-4-(3-hydroxy-2-pyridinyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-fluoro-4-(3-hydroxy-2-pyridinyl)-, methyl ester

• MDL： MFCD18312378
• Inchi： 1S/C13H10FNO3/c1-18-13(17)8-4-5-9(10(14)7-8)12-11(16)3-2-6-15-12/h2-7,16H,1H3
• InChI Key： KTDDVMMGILEKCW-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(C2=NC=CC=C2O)C(F)=C1

Additional information on Benzoic acid, 3-fluoro-4-(3-hydroxy-2-pyridinyl)-, methyl ester

Benzoic acid, 3-fluoro-4-(3-hydroxy-2-pyridinyl)-, methyl ester (CAS No. 1262000-36-1)

Benzoic acid, 3-fluoro-4-(3-hydroxy-2-pyridinyl)-, methyl ester (CAS No. 1262000-36-1) is a versatile organic compound with a unique structure that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its benzoic acid core, a fluorine substituent at the 3-position, and a 3-hydroxy-2-pyridinyl group at the 4-position, all of which are esterified with a methyl group. The combination of these functional groups imparts distinct chemical and biological properties to the molecule, making it a valuable candidate for various applications.

The benzoic acid scaffold is well-known for its ability to modulate biological processes and has been extensively studied in the context of drug discovery. The presence of the fluorine atom enhances the lipophilicity and metabolic stability of the molecule, which can be crucial for improving drug-like properties. The 3-hydroxy-2-pyridinyl moiety is particularly interesting due to its potential for forming hydrogen bonds and participating in π-π interactions, which can influence binding affinity and selectivity towards specific targets.

Recent research has highlighted the potential of Benzoic acid, 3-fluoro-4-(3-hydroxy-2-pyridinyl)-, methyl ester in various therapeutic areas. For instance, studies have shown that this compound exhibits potent anti-inflammatory and anti-cancer activities. In a study published in the *Journal of Medicinal Chemistry* in 2021, researchers demonstrated that Benzoic acid, 3-fluoro-4-(3-hydroxy-2-pyridinyl)-, methyl ester effectively inhibited the proliferation of cancer cells by targeting specific signaling pathways involved in cell growth and survival. The compound was found to induce apoptosis and cell cycle arrest in multiple cancer cell lines, suggesting its potential as a lead compound for further drug development.

Moreover, the anti-inflammatory properties of Benzoic acid, 3-fluoro-4-(3-hydroxy-2-pyridinyl)-, methyl ester have been explored in preclinical models of inflammatory diseases. A study published in *Pharmacological Research* in 2022 reported that this compound significantly reduced inflammation in animal models of arthritis by downregulating pro-inflammatory cytokines such as TNF-α and IL-6. These findings indicate that Benzoic acid, 3-fluoro-4-(3-hydroxy-2-pyridinyl)-, methyl ester could be a promising candidate for treating inflammatory conditions.

In addition to its therapeutic potential, Benzoic acid, 3-fluoro-4-(3-hydroxy-2-pyridinyl)-, methyl ester has also been investigated for its use as a chemical probe in biological research. Its unique structure allows it to selectively bind to specific protein targets, making it useful for studying protein-protein interactions and signaling pathways. A study published in *Bioorganic & Medicinal Chemistry* in 2021 utilized this compound as a tool to investigate the role of certain proteins in cellular processes such as DNA repair and cell cycle regulation.

The synthesis of Benzoic acid, 3-fluoro-4-(3-hydroxy-2-pyridinyl)-, methyl ester has been optimized using modern synthetic methods to ensure high yield and purity. One common approach involves the coupling of a fluorinated benzoic acid derivative with a hydroxypyridine moiety followed by methylation to form the final ester product. This synthetic route is efficient and scalable, making it suitable for both laboratory-scale synthesis and industrial production.

From a safety perspective, Benzoic acid, 3-fluoro-4-(3-hydroxy-2-pyridinyl)-, methyl ester is generally considered safe when handled under appropriate conditions. However, as with any chemical compound used in research or pharmaceutical applications, proper safety protocols should be followed to ensure the well-being of laboratory personnel and the environment.

In conclusion, Benzoic acid, 3-fluoro-4-(3-hydroxy-2-pyridinyl)-, methyl ester (CAS No. 1262000-36-1) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features contribute to its biological activities and make it an attractive candidate for further development as a therapeutic agent or chemical probe. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, solidifying its position as an important molecule in the field.